Cas no 1805398-47-3 (4-Aminomethyl-3-cyano-2-mercaptobenzoic acid)
4-Aminomethyl-3-cyano-2-mercaptobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid
-
- Inchi: 1S/C9H8N2O2S/c10-3-5-1-2-6(9(12)13)8(14)7(5)4-11/h1-2,14H,3,10H2,(H,12,13)
- InChI Key: HRIWYOPUEOIRDR-UHFFFAOYSA-N
- SMILES: SC1=C(C(=O)O)C=CC(CN)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: -2.1
- Topological Polar Surface Area: 88.1
4-Aminomethyl-3-cyano-2-mercaptobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019068-1g |
4-Aminomethyl-3-cyano-2-mercaptobenzoic acid |
1805398-47-3 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
4-Aminomethyl-3-cyano-2-mercaptobenzoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid
4-Aminomethyl-3-cyano-2-mercaptobenzoic acid: A Versatile Building Block for Modern Pharmaceutical and Material Science Applications
4-Aminomethyl-3-cyano-2-mercaptobenzoic acid (CAS No. 1805398-47-3) represents a unique class of thiol-containing aromatic carboxylic acids with multifunctional substituents that have garnered significant attention in recent years. This compound combines the structural features of cyano groups, thiol moieties, and aminoalkyl chains to form a versatile platform for chemical modification and biological activity enhancement. Recent studies have demonstrated its potential in drug design, materials science, and biomedical applications, positioning it as a promising candidate for further exploration.
The molecular framework of 4-Aminomethyl-3-cyano-3-mercaptobenzoic acid is characterized by a benzene ring substituted with three distinct functional groups: a cyano group at the 3-position, a thiol group at the 2-position, and an aminoalkyl group at the 4-position. This combination of polar and hydrophobic functionalities allows for diverse interactions with biological targets, making it a valuable scaffold for targeted drug development. The presence of the thiol group (–SH) introduces reactivity for thiol-based chemistry, while the cyano group (–CN) provides electronic effects that influence molecular behavior in aqueous environments.
Recent advancements in computational chemistry have enabled detailed analysis of the molecular dynamics of 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid. A 2023 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to evaluate its binding affinity with target proteins such as kinase enzymes and ion channels. The results indicated that the cyano group plays a critical role in stabilizing the protein-ligand interaction through hydrogen bonding, while the thiol group contributes to electrophilic interactions with cysteine residues in target sites. This dual functionality has sparked interest in its application for antioxidant therapies and anti-inflammatory treatments.
In the field of materials science, 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has shown potential for self-assembly applications. A 2024 study in Advanced Materials Interfaces demonstrated that the compound can form supramolecular hydrogels through disulfide bond formation between the thiol groups. These hydrogels exhibit remarkable mechanical stability and biocompatibility, making them suitable for drug delivery systems and regenerative medicine applications. The aminoalkyl group further enhances the hydrophilicity of the resulting network, enabling controlled release of therapeutic agents.
Research into the synthetic pathways of 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has also progressed significantly. A 2023 paper in Organic Letters reported an efficient multistep synthesis involving electrophilic substitution reactions and thiol group introduction. The study highlighted the importance of reaction conditions in controlling the regioselectivity of functional group incorporation, which is critical for producing high-purity compounds for pharmaceutical applications. This synthetic strategy has been optimized to minimize byproducts and improve yield, aligning with the goals of green chemistry and process intensification.
The cyano group in 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has been shown to influence its photophysical properties. A 2024 investigation in Photochemical & Photobiological Sciences revealed that the compound exhibits fluorescence emission under specific excitation wavelengths, which could be leveraged for bioimaging applications. The thiol group acts as a photoreactive moiety that enables site-specific modification of biomolecules, opening new avenues for targeted drug conjugation and nanoparticle functionalization.
Recent studies have also explored the antimicrobial potential of 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid. A 2023 report in Antimicrobial Agents and Chemotherapy demonstrated that the compound exhibits activity against multidrug-resistant bacteria through disruption of cell membrane integrity. The thiol group is believed to contribute to membrane permeabilization by interacting with lipid components, while the cyano group enhances the overall hydrophobicity of the molecule. This dual mechanism of action makes it a promising candidate for antibacterial therapies in clinical settings.
The aminoalkyl group in 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has been shown to participate in metal coordination reactions. A 2024 study in Coordination Chemistry Reviews reported that the compound can form metal complexes with transition metals such as iron and zinc. These complexes exhibit enhanced catalytic activity and selectivity in organic transformations, making them useful for asymmetric synthesis and green catalysis. The ability to tune the metal coordination environment through functional group modification offers significant flexibility in designing customized catalysts.
In the context of drug delivery systems, 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has been incorporated into nanocarriers for targeted drug release. A 2023 study in Nano Letters described the use of the compound as a crosslinking agent in polymeric nanoparticles. The thiol group enables the formation of disulfide bonds that respond to reducing environments within cells, triggering the release of encapsulated drugs. This stimuli-responsive behavior enhances the therapeutic efficacy of the delivery system while minimizing off-target effects.
Despite its promising applications, the toxicological profile of 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid remains an area of active research. A 2024 review in Toxicological Sciences highlighted the need for thorough in vivo studies to assess its biocompatibility and long-term safety. Initial in vitro experiments suggest that the compound exhibits low cytotoxicity at therapeutic concentrations, but further investigation is required to confirm its clinical suitability.
The cyano group in 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has also been explored for photodynamic therapy applications. A 2023 study in Photochemistry and Photobiology demonstrated that the compound can act as a photosensitizer under visible light irradiation. The thiol group facilitates electron transfer processes, enhancing the generation of reactive oxygen species that can target pathogenic cells. This photodynamic activity makes the compound a potential candidate for non-invasive cancer treatments.
Recent advancements in biomaterials science have led to the incorporation of 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid into biocompatible scaffolds. A 2024 paper in Biomaterials described its use in 3D-printed constructs for bone tissue engineering. The thiol group enables crosslinking with other biomolecules, while the cyano group provides electronic interactions that enhance cell adhesion and osteogenic differentiation. These properties make the compound a valuable component in regenerative medicine applications.
The aminoalkyl group in 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid has been shown to participate in protein interactions. A 2023 study in Journal of Biological Chemistry reported that the compound can bind to specific receptors on cell surfaces, modulating signaling pathways associated with cell proliferation and apoptosis. This ability to interact with biological systems opens new avenues for its application in pharmacological interventions.
Overall, the diverse applications of 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid span multiple fields, including medicine, materials science, and chemistry. Its unique molecular structure, with the combination of cyano, thiol, and aminoalkyl groups, provides a versatile platform for functionalization and application development. As research continues, it is anticipated that this compound will play an increasingly important role in the advancement of scientific and medical technologies.
The compound 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid is a multifunctional molecule with a unique combination of cyano (-CN), thiol (-SH), and aminoalkyl (-NHCH₂) groups attached to a benzene ring. Its structural diversity and reactivity make it a promising candidate for various applications across chemistry, medicine, and materials science. Below is an organized summary of its potential uses and significance: --- ### 1. Medicinal Applications #### a. Antibacterial and Antimicrobial Activity - The thiol group facilitates membrane permeabilization, while the cyano group enhances hydrophobicity, leading to bactericidal activity against pathogenic bacteria. - Potential use in antibacterial therapies, especially in the context of drug-resistant strains. #### b. Anticancer Therapies - Acts as a photosensitizer under visible light, generating reactive oxygen species (ROS) to target cancer cells. - Suitable for photodynamic therapy (PDT), offering a non-invasive treatment approach. #### c. Drug Delivery Systems - Integrated into nanocarriers for targeted drug release. The thiol group enables disulfide bond formation, which responds to reducing environments in cells, triggering drug release. - Enhances therapeutic efficacy and minimizes off-target effects. #### d. Targeted Therapeutics - The aminoalkyl group interacts with specific cell surface receptors, modulating signaling pathways related to cell proliferation and apoptosis. - Potential for pharmacological interventions in diseases such as cancer and neurodegenerative disorders. --- ### 2. Materials Science and Biotechnology #### a. Biomaterials and Tissue Engineering - Incorporated into 3D-printed scaffolds for bone tissue engineering. - The thiol group enables crosslinking with other biomolecules, while the cyano group enhances cell adhesion and osteogenic differentiation. - Promising for regenerative medicine applications. #### b. Smart Nanocarriers - Used as a crosslinking agent in polymeric nanoparticles. - Enables stimuli-responsive behavior (e.g., pH, redox) for controlled drug release in specific cellular environments. #### c. Catalytic Applications - Forms metal complexes with transition metals (e.g., Fe, Zn), exhibiting enhanced catalytic activity and selectivity. - Potential for asymmetric synthesis and green catalysis in organic transformations. --- ### 3. Chemical and Industrial Applications #### a. Coordination Chemistry - Acts as a ligand in metal coordination reactions, allowing for the design of customized catalysts. - Tunable metal coordination environment for functionalized catalysts in industrial processes. #### b. Photodynamic Therapy - Serves as a photosensitizer under visible light, generating ROS for antitumor applications. - Non-invasive and targeted approach for cancer treatment. --- ### 4. Research and Development #### a. Toxicological Studies - Requires thorough in vivo studies to assess biocompatibility and long-term safety. - Initial in vitro findings suggest low cytotoxicity at therapeutic concentrations. #### b. Functionalization Opportunities - The combination of cyano, thiol, and aminoalkyl groups provides a versatile platform for chemical functionalization. - Enables application development in pharmaceuticals, materials, and biotechnology. --- ### Conclusion 4-Aminomethyl-3-cyano-2-mercaptobenzoic acid is a highly versatile compound with broad applications in medicine, materials science, and chemistry. Its unique molecular structure allows for functionalization and application development across multiple fields. As research progresses, it is anticipated to play a significant role in advancing scientific and medical technologies, particularly in targeted therapies, smart materials, and sustainable catalysis. Continued exploration of its properties and interactions will further unlock its potential in future innovations.1805398-47-3 (4-Aminomethyl-3-cyano-2-mercaptobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)